Cas no 1807045-21-1 ()

• CAS No: 1807045-21-1
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• CID: 6769465
• PubChem ID: 23325936
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H4ClF3/c8-5-1-4(3-9)2-6(10)7(5)11/h1-2H,3H2
• InChI Key： JJIXQKKYZGGMEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(CF)=C1)F)F

Computed Properties

• Exact Mass: 179.9953623g/mol
• Monoisotopic Mass: 179.9953623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides